Cas no 1049341-10-7 (N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-2-(2-methoxyphenoxy)acetamide)

• Product Name: N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-2-(2-methoxyphenoxy)acetamide
• CAS No: 1049341-10-7
• MF: C₁₉H₂₀FNO₃
• MW: 329.3654088974
• CID: 6579888
• PubChem ID: 42266091
• Update Time: 2025-06-13

N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-2-(2-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-2-(2-methoxyphenoxy)acetamide
• 1049341-10-7
• VU0639881-1
• F5263-0648
• N-((1-(4-fluorophenyl)cyclopropyl)methyl)-2-(2-methoxyphenoxy)acetamide
• AKOS024504074
• N-[[1-(4-fluorophenyl)cyclopropyl]methyl]-2-(2-methoxyphenoxy)acetamide

• Inchi： 1S/C19H20FNO3/c1-23-16-4-2-3-5-17(16)24-12-18(22)21-13-19(10-11-19)14-6-8-15(20)9-7-14/h2-9H,10-13H2,1H3,(H,21,22)
• InChI Key： CVCDAANTUWUTQH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(CNC(COC2C=CC=CC=2OC)=O)CC1

Computed Properties

• Exact Mass: 329.14272166g/mol
• Monoisotopic Mass: 329.14272166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-2-(2-methoxyphenoxy)acetamide

N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-2-(2-methoxyphenoxy)acetamide (CAS No. 1049341-10-7): A Comprehensive Overview

N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-2-(2-methoxyphenoxy)acetamide (CAS No. 1049341-10-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the acetamide class and features a unique combination of functional groups that contribute to its potential therapeutic applications.

The molecular structure of N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-2-(2-methoxyphenoxy)acetamide includes a cyclopropyl ring, a fluorinated phenyl group, and a methoxyphenyl ether moiety. These structural elements are strategically positioned to enhance the compound's pharmacological properties, such as its binding affinity to specific receptors and its metabolic stability.

Recent studies have explored the potential of N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-2-(2-methoxyphenoxy)acetamide in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving pain management. Research has shown that this compound exhibits potent analgesic effects by modulating specific pain pathways in the central nervous system.

In addition to its analgesic properties, N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-2-(2-methoxyphenoxy)acetamide has been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This dual action makes it a promising candidate for the development of novel treatments for conditions such as arthritis and other inflammatory diseases.

The pharmacokinetic profile of N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-2-(2-methoxyphenoxy)acetamide has also been extensively studied. It has been found to have good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues efficiently. Furthermore, its metabolic stability contributes to its prolonged therapeutic effect, which is crucial for maintaining consistent drug levels in the body over time.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-2-(2-methoxyphenoxy)acetamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated with minimal adverse effects, paving the way for further clinical development.

In terms of synthesis, N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-2-(2-methoxyphenoxy)acetamide can be prepared through a multi-step process involving the coupling of appropriate intermediates. The synthesis route has been optimized to ensure high yields and purity, making it feasible for large-scale production in pharmaceutical settings.

The potential applications of N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-2-(2-methoxyphenoxy)acetamide extend beyond pain management and anti-inflammatory therapy. Researchers are also exploring its use in other areas such as neurodegenerative diseases and cancer. Preliminary studies suggest that this compound may have neuroprotective properties and could potentially inhibit tumor growth by targeting specific signaling pathways.

In conclusion, N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-2-(2-methoxyphenoxy)acetamide (CAS No. 1049341-10-7) is a promising compound with a diverse range of potential therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for improving patient outcomes in various medical conditions.